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Compound of Interest

Compound Name: 3-Thiophenecarboxaldehyde

Cat. No.: B150965

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Thiophenecarboxaldehyde (CAS No. 498-62-4). Adherence to these procedures is critical for
ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Thiophenecarboxaldehyde is a combustible liquid that is harmful if swallowed and may
cause skin, eye, and respiratory irritation.[1][2][3] All personnel must use the following personal
protective equipment when handling this chemical.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[2][4][5] Eyewash stations and safety showers must be readily accessible.

[3][5]

Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or

glasses

Protects against splashes and
vapors that can cause serious
eye irritation.[2][3]

Skin Protection

Nitrile or other appropriate

chemical-resistant gloves

Prevents skin contact, which

can cause irritation.[3]

Lab coat or other protective

clothing

Minimizes the risk of skin

exposure.[3]

Respiratory Protection

NIOSH/MSHA-approved

respirator (e.g., N95 dust mask

for particulates, or an organic

vapor respirator)

Required when ventilation is
inadequate or when handling
large quantities to prevent

respiratory tract irritation.[3]

Operational Plan: Handling and Storage

Handling:

¢ Avoid contact with skin, eyes, and clothing.[4][6]

» Do not ingest or inhale vapors, mist, or gas.[2][4]

o Keep away from heat, sparks, open flames, and other sources of ignition.[4][6]

» Use spark-proof tools and take measures to prevent the buildup of electrostatic charge.[2][4]

e Handle under an inert gas like nitrogen, as the substance can be air-sensitive.[2][6]

e Wash hands thoroughly after handling.[3][4]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4][6]

« Recommended storage is in a refrigerator at approximately 2-8°C (36-46°F).[4]
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o Keep away from incompatible substances such as strong oxidizing agents, strong bases,
and strong reducing agents.[6]

Emergency Procedures and First Aid

Exposure Route First Aid Measures

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
Ingestion and have them drink 2-4 cupfuls of milk or

water. Seek immediate medical attention.[2][4]

[6]

Move the person to fresh air immediately. If
) breathing is difficult, administer oxygen. If the
Inhalation ] ] ] T o
person is not breathing, give artificial respiration.

Seek medical attention.[3][4][6]

Immediately flush the affected area with plenty
of soap and water for at least 15 minutes while

Skin Contact removing contaminated clothing and shoes.
Seek medical attention. Wash clothing before
reuse.[3][4][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][3][4]

Spill and Disposal Plan

Spill Response:
o Evacuate: Immediately clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

« Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.[4][6]
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o Containment: Absorb the spill with a non-combustible, inert material such as sand, earth, or
vermiculite.[4][6]

o Collection: Use spark-proof tools to collect the absorbed material and place it into a suitable,
closed container for disposal.[4][6]

o Decontamination: Clean the spill area thoroughly.

Waste Disposal:

o Dispose of waste materials at an approved waste disposal facility.[3]
e Do not allow the chemical to enter drains.[2]

» Empty containers may retain product residue and can be hazardous. Do not reuse empty
containers.[6]

Chemical and Physical Properties

Property Value

Molecular Formula CsH4OS[1]

Molecular Weight 112.15 g/mol [1]

Appearance Colorless to pale yellow clear liquid[7][8]
Boiling Point 194-196 °C (lit.)[9]

Density 1.28 g/mL at 25 °C (lit.)[9]

Flash Point 75 °C (167 °F) - closed cup

Vapor Pressure 0.31 mmHg at 20 °C

Emergency Spill Workflow
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Chemical Spill Occurs

Evacuate Immediate Area

'

Don Appropriate PPE

'

Ensure Adequate Ventilation

'

Remove Ignition Sources

'

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According
to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 3-Thiophenecarboxaldehyde spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
Thiophenecarboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150965#personal-protective-equipment-for-handling-
3-thiophenecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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